Cas no 78152-52-0 ( )
structure
Product Name:
CAS No:78152-52-0
MF:C7H16N4O2
MW:188.227540969849
CID:984087
PubChem ID:349416
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-[3-(methylcarbamoylamino)propyl]urea
- N,N'-Bis-methylcarbamoyl-trimethylendiamin
- NSC409112
- trimethylenebis(3-methylurea)
- 78152-52-0
- DTXSID80325187
- SCHEMBL11382117
- NSC-409112
- N,N'-Propane-1,3-diylbis(N'-methylurea)
-
-
- Inchi: 1S/C7H16N4O2/c1-8-6(12)10-4-3-5-11-7(13)9-2/h3-5H2,1-2H3,(H2,8,10,12)(H2,9,11,13)
- InChI Key: FBXRDULUPPMRBE-UHFFFAOYSA-N
- SMILES: O=C(NC)NCCCNC(NC)=O
Computed Properties
- Exact Mass: 188.12748
- Monoisotopic Mass: 188.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 82.26
- LogP: 0.79810
Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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